Cas no 2639429-76-6 (methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate)

• Product Name: methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate
• CAS No: 2639429-76-6
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 5640970
• PubChem ID: 165900003
• Update Time: 2025-05-20

methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[2-(thiophen-3-yl)ethyl]amino}benzoate
• EN300-28229683
• 2639429-76-6
• methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate

• Inchi： 1S/C14H15NO2S/c1-17-14(16)12-2-4-13(5-3-12)15-8-6-11-7-9-18-10-11/h2-5,7,9-10,15H,6,8H2,1H3
• InChI Key： UDZBXHSAKWNVPV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCNC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 261.08234989g/mol
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.6Ų

Additional information on methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate

Methyl 4-{2-(Thiophen-3-yl)ethylamino}benzoate (CAS No. 2639429-76-6): A Comprehensive Overview

Methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate (CAS No. 2639429-76-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate.

Chemical Structure and Properties

Methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate is a derivative of benzoic acid with a thiophene moiety and an ethylamine group attached to the benzene ring. The chemical formula of this compound is C₁₅H₁₅NO₂S, and it has a molecular weight of approximately 277.35 g/mol. The presence of the thiophene ring and the ethylamine group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. However, its solubility in water is limited, which can be a consideration in certain experimental settings. The melting point of methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate is around 100-105°C, and it is stable under standard laboratory conditions.

Synthesis Methods

The synthesis of methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate has been reported using several methodologies. One common approach involves the reaction of 4-bromobenzonitrile with thiophene-3-carbaldehyde to form the corresponding imine intermediate. This intermediate is then reduced using sodium borohydride to yield the desired amine product. Subsequent esterification with methanol in the presence of an acid catalyst completes the synthesis.

An alternative method involves the coupling of 4-bromobenzonitrile with thiophene-3-boronic acid using a palladium-catalyzed Suzuki coupling reaction. The resulting product is then converted to the amine via reductive amination and finally esterified to obtain methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate. Both methods have their advantages and are chosen based on the availability of starting materials and desired purity levels.

Biological Activities

Methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis.

In vitro assays have demonstrated that methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to modulate key signaling pathways involved in inflammation, including NF-kB and MAPK pathways.

Beyond its anti-inflammatory properties, methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate has also shown potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways.

Clinical Applications and Research Advancements

The therapeutic potential of methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate has led to increased interest in its clinical applications. Several ongoing clinical trials are evaluating its efficacy in treating inflammatory diseases and cancer. For instance, a phase I clinical trial conducted at a leading research institute has shown promising results in reducing inflammation markers in patients with rheumatoid arthritis.

In addition to clinical trials, researchers are exploring combination therapies involving methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate. Studies have demonstrated that when used in conjunction with existing anti-inflammatory drugs or chemotherapeutic agents, this compound can enhance therapeutic outcomes while reducing side effects.

Conclusion

Methyl 4-{2-(thiophen-3-yl)ethylamino}benzoate (CAS No. 2639429-76-6) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various biological studies. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future developments in drug discovery and treatment strategies.